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Compound of Interest

Compound Name: 3-Amino-2-pyrazinecarboxylic acid

Cat. No.: B021745

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of 3-
Amino-2-pyrazinecarboxylic acid, a compound of interest in various research and
development domains. The information presented herein is intended to serve as a foundational
reference for professionals engaged in chemical synthesis, pharmaceutical formulation, and
related scientific disciplines.

Core Molecular Data

The essential physicochemical properties of 3-Amino-2-pyrazinecarboxylic acid are
summarized in the table below. This data is critical for experimental design, analytical method
development, and chemical structure elucidation.

Property Value Citations
Molecular Formula C5H5N302 [1112][3]
Molecular Weight 139.11 g/mol [11121[3]
CAS Number 5424-01-1 [1][2]

Experimental Protocols
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Detailed experimental protocols for the determination of molecular weight and formula, such as
those utilized to establish the data above, typically involve a combination of mass spectrometry
and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination:

o Methodology: High-resolution mass spectrometry (HRMS) is employed to accurately
determine the mass-to-charge ratio (m/z) of the parent ion.

 Instrumentation: A time-of-flight (TOF) or Orbitrap mass analyzer is calibrated using a known
standard.

o Sample Preparation: The compound is dissolved in a suitable solvent (e.g., methanol,
acetonitrile) and introduced into the ion source, often using electrospray ionization (ESI).

» Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to
the protonated molecule [M+H]+ or other adducts. The precise mass is used to confirm the
molecular weight.

2. Elemental Analysis for Molecular Formula Confirmation:

o Methodology: Combustion analysis is used to determine the percentage composition of
carbon (C), hydrogen (H), and nitrogen (N).

e Instrumentation: A CHN elemental analyzer is used.

e Procedure: A precisely weighed sample of the compound is combusted in a high-
temperature furnace in the presence of excess oxygen. The resulting combustion gases
(CO2, H20, N2) are separated by gas chromatography and quantified by a thermal
conductivity detector.

o Data Analysis: The percentage composition of each element is calculated and used to derive
the empirical formula, which is then reconciled with the molecular weight from mass
spectrometry to confirm the molecular formula.

Logical Relationship Diagram
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The following diagram illustrates the fundamental relationship between the chemical compound
and its core molecular identifiers.

3-Amino-2-pyrazinecarboxylic acid

has

Molecular Formula

C5H5N302

corresponds to

Molecular Weight

139.11 g/mol

Click to download full resolution via product page

Figure 1: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide on 3-Amino-2-
pyrazinecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021745#3-amino-2-pyrazinecarboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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